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Abstract
AS2863619 is a potent and orally active dual inhibitor of cyclin-dependent kinase 8 (CDK8) and

CDK19.[1][2][3] Its primary mechanism of action involves the induction of the transcription

factor Foxp3 in conventional T cells (Tconvs), leading to their conversion into regulatory T cells

(Tregs).[1][2] This process is mediated through the enhancement of STAT5 activation. These

induced Tregs have demonstrated suppressive functions in various immunological disease

models, highlighting the therapeutic potential of AS2863619. This document provides detailed

application notes and protocols for the recommended dosage and administration of AS2863619

in in vivo mouse studies, focusing on the contact hypersensitivity model.

Mechanism of Action: CDK8/19 Inhibition and Foxp3
Induction
AS2863619 selectively inhibits CDK8 and CDK19 with high potency. This inhibition leads to an

increase in the tyrosine phosphorylation of STAT5, a key signaling molecule in T cells.

Activated STAT5 then promotes the expression of Foxp3, the master regulator of Treg

development and function. Consequently, AS2863619 facilitates the conversion of antigen-

specific effector/memory T cells into Foxp3+ Tregs.
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Caption: Signaling pathway of AS2863619.

Recommended In Vivo Dosage and Administration
The recommended dosage of AS2863619 for in vivo mouse studies is 30 mg/kg, administered

orally. This dosage has been shown to achieve a serum concentration sufficient to induce

Foxp3 in vivo without discernible toxicity.

Quantitative Data Summary
Parameter Value Species

Administration
Route

Reference

Effective Dosage 30 mg/kg Mouse Oral

IC50 (CDK8) 0.61 nM - In vitro

IC50 (CDK19) 4.28 nM - In vitro

Experimental Protocols
Preparation of AS2863619 for Oral Administration
Materials:

AS2863619 powder

Vehicle (e.g., 0.5% (w/v) methylcellulose in sterile water or a solution of 10% DMSO, 40%

PEG300, 5% Tween 80, and 45% saline)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)
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Oral gavage needles (20-22 gauge, straight or curved)

Syringes (1 ml)

Protocol:

Calculate the required amount of AS2863619 based on the body weight of the mice and the

30 mg/kg dosage. For a 25g mouse, this would be 0.75 mg.

Weigh the calculated amount of AS2863619 powder and place it in a sterile microcentrifuge

tube.

Add the appropriate volume of the chosen vehicle to the tube. The final volume for oral

gavage is typically 100-200 µl per mouse.

Vortex the mixture vigorously for several minutes to suspend the compound. If the compound

is difficult to dissolve, brief sonication may be applied.

Ensure a homogenous suspension is achieved before each administration.

DNFB-Induced Contact Hypersensitivity Model
This model is used to assess the ability of AS2863619 to suppress T-cell-mediated skin

inflammation.

Materials:

AS2863619 oral formulation (prepared as described above)

2,4-Dinitrofluorobenzene (DNFB)

Acetone

Olive oil

Micropipettes

Calipers for measuring ear thickness
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Experimental Workflow:

Sensitization Phase

Treatment Phase

Challenge & Measurement Phase

Day 0: Sensitization
Apply 0.5% DNFB to shaved abdomen

Daily Oral Administration
AS2863619 (30 mg/kg) or Vehicle

Start Treatment

Day 5: Challenge
Apply 0.2% DNFB to one ear

Continue Daily

Days 6-7: Measurement
Measure ear swelling

Click to download full resolution via product page

Caption: Workflow for the DNFB-induced contact hypersensitivity model.

Protocol:

Sensitization (Day 0):

Anesthetize the mice and shave a small area of their abdomen.

Prepare a 0.5% (w/v) solution of DNFB in a 4:1 mixture of acetone and olive oil.

Apply 25 µl of the 0.5% DNFB solution to the shaved abdominal skin.
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Treatment (Daily, starting from Day 0 or Day 1 for a prophylactic regimen):

Administer AS2863619 (30 mg/kg) or vehicle orally to the mice daily. In some studies,

treatment is administered for 2 weeks following sensitization.

Challenge (Day 5):

Prepare a 0.2% (w/v) solution of DNFB in a 4:1 mixture of acetone and olive oil.

Measure the baseline thickness of both ears of each mouse using calipers.

Apply 20 µl of the 0.2% DNFB solution to the dorsal and ventral surfaces of one ear. The

other ear can serve as an untreated control.

Measurement (24-48 hours post-challenge):

At 24 and 48 hours after the challenge, measure the thickness of both ears.

The degree of ear swelling is calculated as the difference between the thickness of the

DNFB-challenged ear and the baseline measurement or the thickness of the untreated

ear.

Expected Outcomes:

Mice treated with AS2863619 are expected to show a significant reduction in ear swelling

compared to vehicle-treated mice. This is attributed to the suppression of the inflammatory

response by the induced Treg population. Histological analysis of the ear tissue can further

reveal reduced infiltration of inflammatory cells in the AS2863619-treated group.

In Vivo Treg Suppression Assay
This assay directly assesses the suppressive function of Tregs generated in vivo following

AS2863619 treatment.

Materials:

AS2863619 oral formulation
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Antigen-specific CD4+ T cells (e.g., from OT-II mice)

Carboxyfluorescein succinimidyl ester (CFSE) for cell labeling

Antigen (e.g., OVA peptide for OT-II cells)

Adoptive transfer recipient mice (e.g., Rag1-/-)

Flow cytometer

Experimental Workflow:

Treg Induction Phase

Suppression Assay Phase

Treat donor mice with AS2863619 (30 mg/kg, oral) + Antigen

Isolate CD4+ T cells (putative iTregs)

Adoptively co-transfer iTregs and Teffs into recipient mice

Label naive CD4+ T cells (Teff) with CFSE

Challenge recipient mice with antigen

Analyze Teff proliferation by Flow Cytometry

Click to download full resolution via product page

Caption: Workflow for an in vivo Treg suppression assay.
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Protocol:

In Vivo Treg Induction:

Treat donor mice with AS2863619 (30 mg/kg, orally) and the relevant antigen to induce

antigen-specific Tregs.

After a specified period (e.g., 5-7 days), isolate CD4+ T cells from the spleen and lymph

nodes of these donor mice. These will be the putative induced Treg population.

Preparation of Effector T cells (Teff):

Isolate naive CD4+ T cells from a separate cohort of mice (e.g., untreated OT-II mice).

Label these cells with CFSE according to the manufacturer's protocol. CFSE is a

fluorescent dye that is diluted with each cell division, allowing for the tracking of

proliferation.

Adoptive Transfer:

Co-transfer a defined number of the induced Tregs and CFSE-labeled Teff cells into

recipient mice (e.g., immunodeficient Rag1-/- mice). A typical ratio would be 1:4

(Treg:Teff).

A control group should receive only CFSE-labeled Teff cells.

Antigen Challenge:

Immunize the recipient mice with the specific antigen (e.g., OVA peptide in adjuvant) to

stimulate the proliferation of the Teff cells.

Analysis:

After 3-5 days, harvest splenocytes and lymph node cells from the recipient mice.

Analyze the proliferation of the CFSE-labeled Teff cells using a flow cytometer.

Proliferation is measured by the dilution of the CFSE signal.
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Expected Outcomes:

In mice that received the AS2863619-induced Tregs, the proliferation of the CFSE-labeled Teff

cells should be significantly lower compared to the control group that did not receive Tregs.

This indicates that the AS2863619-induced Tregs are functionally suppressive in vivo.

Conclusion
AS2863619 is a promising immunomodulatory compound that effectively induces the

generation of functional regulatory T cells in vivo. The recommended oral dosage of 30 mg/kg

in mice has been shown to be well-tolerated and effective in preclinical models of

immunological diseases. The detailed protocols provided here for oral administration, the

contact hypersensitivity model, and the in vivo Treg suppression assay should serve as a

valuable resource for researchers investigating the therapeutic potential of this novel CDK8/19

inhibitor.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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